Cas no 103980-59-2 (4(3H)-Pyrimidinone,5-butyl-)
4(3H)-Pyrimidinone,5-butyl- structure
Product Name:4(3H)-Pyrimidinone,5-butyl-
CAS No:103980-59-2
MF:C8H12N2O
MW:152.193681716919
CID:212867
PubChem ID:3025547
Update Time:2025-04-19
4(3H)-Pyrimidinone,5-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,5-butyl-
- 4(1H)-Pyrimidinone,5-butyl- (9CI)
- 5-butyl-1H-pyrimidin-6-one
- 103980-59-2
- SCHEMBL16274632
- 5-n-butyl-4-hydroxypyrimidine
- XDCIBZVFAIWWIE-UHFFFAOYSA-N
- 5-Butyl-4-pyrimidinol
- 4-Pyrimidinol, 5-butyl-
- DTXSID60146190
-
- Inchi: 1S/C8H12N2O/c1-2-3-4-7-5-9-6-10-8(7)11/h5-6H,2-4H2,1H3,(H,9,10,11)
- InChI Key: XDCIBZVFAIWWIE-UHFFFAOYSA-N
- SMILES: O=C1C(=CN=CN1)CCCC
Computed Properties
- Exact Mass: 152.09506
- Monoisotopic Mass: 152.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5
- XLogP3: 1.2
Experimental Properties
- Density: 1.09
- Boiling Point: 266.7°Cat760mmHg
- Flash Point: 115.1°C
- Refractive Index: 1.542
- PSA: 41.46
- LogP: 1.52480
4(3H)-Pyrimidinone,5-butyl- Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
103980-59-2 (4(3H)-Pyrimidinone,5-butyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent